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Compound of Interest

Compound Name: Phenyitin trichloride

Introduction

Phenyltin trichloride (CAS No. 1124-19-2) is an organotin compound with the chemical
formula CeHsSnCls.[1][2] It is a colorless liquid that is sensitive to moisture and light.[2][3] This
compound serves as a versatile reagent and catalyst in various organic synthesis reactions.[1]
[4] It is also noted for its potential antimicrobial and antitumor properties.[4] This technical guide
provides an in-depth overview of Phenyltin trichloride, including its chemical and physical
properties, comprehensive safety information, and protocols for safe handling and emergency
procedures.

Chemical Identifiers and Properties

A summary of the key identifiers and physical and chemical properties of Phenyltin trichloride
are presented below.

Identifier Value

CAS Number 1124-19-2[1]

EC Number 214-393-3[1]

Molecular Formula CeHsClsSn[2]

Molecular Weight 302.17 g/mol [1]

Synonyms Trichlorophenylstannane, Phenyltrichlorotin[5]
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Property

Value

Physical State

Liquid[3]

Appearance Colorless[3]

Boiling Point 142-143 °C at 25 mmHg[1]
Density 1.839 g/mL at 25 °C[1]
Flash Point > 110 °C (> 230 °F)[3][6]

Refractive Index

n20/D 1.585 (lit.)[1]

Water Solubility

Insoluble, reacts with water[4][6]

Stability

Stable under normal conditions; sensitive to light

and moisture[2][3]

Safety and Hazard Information

Phenyltin trichloride is classified as a hazardous substance. It is corrosive and can cause

severe skin burns and eye damage.[2][3] It is also very toxic to aquatic life.[7][8]

Hazard Classification

Code Description

Causes severe skin burns and

Skin Corrosion/Irritation H314
eye damage[2][9]
Serious Eye Damage/Irritation H318 Causes serious eye damage[7]
Acute Aquatic Toxicity H400 Very toxic to aquatic life[7]
) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410

long lasting effects[7]

Exposure Limits (as Sn)

Value

TWA

0.1 mg/m3[10]

STEL

0.2 mg/m3[10]
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Experimental Protocols

Handling and Storage

o Ventilation: Handle Phenyltin trichloride in a well-ventilated area, preferably in a chemical
fume hood.[3][10] Use a closed system whenever possible to prevent the generation of
vapor or mist.[3][9]

e Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3][10]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[3][10] An apron and arm covers are recommended.

o Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms
are experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.
[3][10] A recommended filter type is an organic gases and vapors filter (Type A, Brown).[3]

[6]

» Storage: Store in a cool, dry, and well-ventilated place.[3][10] Keep the container tightly
closed and store under a nitrogen blanket.[10] This material should be stored in a corrosives
area and protected from moisture and light.[3][10]

e Incompatible Materials: Avoid contact with strong oxidizing agents, moisture, acids, and
bases.[3][10][11]

Disposal

Dispose of contents and container to an approved waste disposal plant.[3] Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous waste.
[10]

First Aid Measures

Immediate medical attention is required for all routes of exposure.[3]
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Exposure Route
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l Inhalation
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Ingestion ‘

’ Skin Contact

Eye Contact

Immediate Actions
Y 4

Y

Rinse cautiously with water for several minutes. Rinse mouth.
Remove contact lenses, if present and easy to do. Do NOT induce vomiting.
Continue rinsing. Give 2-4 cupfuls of milk or water.

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove all contaminated clothing.
Rinse skin with water/shower for at least 15 minutes.

\ Medical Attention A

Lg Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for Phenyltin trichloride exposure.

Toxicological Information

While no acute toxicity information is available for this product, it is known to be corrosive.[3][6]
Ingestion can cause severe swelling, damage to the digestive tract, and possible perforation of
the stomach or esophagus.[3][10] The toxicological properties of this material have not been

fully investigated.[10] It is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[10]

Hazardous Decomposition

Hazardous decomposition products include carbon monoxide (CO), carbon dioxide (CO2),
metal oxides, and hydrogen chloride gas.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b074287?utm_src=pdf-body-img
https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11364849&productDescription%3DPHENYLTIN+TRICHLORIDE+++25G&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/97626.pdf
https://pim-resources.coleparmer.com/sds/97626.pdf
https://pim-resources.coleparmer.com/sds/97626.pdf
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11364849&productDescription%3DPHENYLTIN+TRICHLORIDE+++25G&countryCode=GB&language=en
https://www.benchchem.com/product/b074287?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. Phenyltin trichloride 98 1124-19-2 [sigmaaldrich.com]
. assets.thermofisher.com [assets.thermofisher.com]

. fishersci.com [fishersci.com]

. Page loading... [guidechem.com]

. echemi.com [echemi.com]

. fishersci.co.uk [fishersci.co.uk]

. chemicalbook.com [chemicalbook.com]

°
[e0] ~ (o)) )] EaN w N -

. accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com
[accstorefront.ce9ripimyl-lgcltdazu3-pl-public.model-t.cc.commerce.ondemand.com]

e 9. tcichemicals.com [tcichemicals.com]
e 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 11.Igcstandards.com [Igcstandards.com]

 To cite this document: BenchChem. [Phenyltin Trichloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074287#phenyltin-trichloride-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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